Cas no 921553-34-6 (3-(4-bromophenyl)-9-(2-methoxyethyl)-5-methyl-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione)

• Product Name: 3-(4-bromophenyl)-9-(2-methoxyethyl)-5-methyl-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione
• CAS No: 921553-34-6
• MF: C₁₆H₁₅BrN₆O₃
• MW: 419.232701539993
• CID: 6572049
• Update Time: 2025-10-31

3-(4-bromophenyl)-9-(2-methoxyethyl)-5-methyl-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)-9-(2-methoxyethyl)-5-methyl-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione
• 8-(4-bromophenyl)-5-(2-methoxyethyl)-1-methylpurino[8,9-c][1,2,4]triazole-2,4-dione
• 6H-1,2,4-Triazolo[4,3-e]purine-6,8(7H)-dione, 3-(4-bromophenyl)-5,9-dihydro-9-(2-methoxyethyl)-5-methyl-

• Inchi： 1S/C16H15BrN6O3/c1-21-14-11(13(24)18-16(21)25)22(7-8-26-2)15-20-19-12(23(14)15)9-3-5-10(17)6-4-9/h3-6H,7-8H2,1-2H3,(H,18,24,25)
• InChI Key： XJWKBSADFYNDBD-UHFFFAOYSA-N
• SMILES： N1(CCOC)C2=C(N(C)C(=O)NC2=O)N2C(C3=CC=C(Br)C=C3)=NN=C12

Additional information on 3-(4-bromophenyl)-9-(2-methoxyethyl)-5-methyl-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione

Introduction to 3-(4-bromophenyl)-9-(2-methoxyethyl)-5-methyl-5H,6H,7H,8H,9H-1,2,4triazolo[3,4-h]purine-6,8-dione (CAS No. 921553-34-6)

The compound 3-(4-bromophenyl)-9-(2-methoxyethyl)-5-methyl-5H,6H,7H,8H,9H-1,2,4triazolo[3,4-h]purine-6,8-dione, identified by its CAS number 921553-34-6, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule belongs to the triazolopurine class, a structural motif renowned for its broad spectrum of biological activities. The presence of multiple functional groups—including a 4-bromophenyl moiety and a 2-methoxyethyl substituent—enhances its potential as a versatile scaffold for drug discovery and development.

Recent research in medicinal chemistry has highlighted the importance of triazolopurine derivatives in the design of novel therapeutic agents. These compounds exhibit remarkable efficacy in modulating various biological pathways, particularly those involving enzyme inhibition and receptor interaction. The 5-methyl-5H,6H,7H,8H,9H-1,2,4triazolo[3,4-h]purine core structure is known for its stability and ability to engage with biological targets at high affinity. The incorporation of the 6,8-dione functionality further diversifies its pharmacophoric properties, making it an attractive candidate for further exploration.

In the context of contemporary drug discovery, the 4-bromophenyl group serves as a key pharmacophore that facilitates interactions with specific binding pockets in proteins. This aromatic ring system is frequently employed in medicinal chemistry due to its ability to enhance binding affinity through π-stacking and hydrophobic interactions. Additionally, the 2-methoxyethyl side chain introduces a hydrophilic component that can improve solubility and metabolic stability. Such structural features are critical for optimizing pharmacokinetic profiles and minimizing off-target effects.

Current studies have demonstrated that derivatives of this class exhibit promising activity against various therapeutic targets. For instance, modifications in the 5-methyl-5H,6H,7H,8H,9H-1,2,4triazolo[3,4-h]purine scaffold have shown potential in inhibiting kinases and other enzymes implicated in cancer progression. The 6,8-dione moiety contributes to redox-active properties that may enhance bioavailability and target specificity. These findings align with broader trends in drug development toward rational design based on structural biology insights.

The synthesis of this compound involves sophisticated organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include multi-step cyclization reactions to construct the triazolopurine core and selective functionalization to introduce the 4-bromophenyl and 2-methoxyethyl groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high regioselectivity and yield. These synthetic strategies underscore the compound's feasibility for large-scale production and further derivatization.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of this compound with biological targets. The three-dimensional structure suggests favorable interactions with enzymes such as tyrosine kinases and phosphodiesterases. The spatial arrangement of hydrogen bonding donors and acceptors within the molecule is particularly noteworthy for optimizing binding affinity. Such insights are invaluable for guiding structure-based drug design efforts.

Preclinical investigations have begun to unravel the pharmacological profile of this derivative. Initial assays indicate moderate to high potency against selected cancer cell lines due to its ability to disrupt signaling cascades involved in proliferation and survival. Additionally， preliminary toxicology studies suggest acceptable safety margins when used at therapeutic doses. These results warrant further exploration in vivo models to validate its therapeutic potential.

The significance of this compound extends beyond its immediate applications; it exemplifies how structural diversification can unlock novel biological activities from existing scaffolds. The combination of aromatic rings， heterocyclic cores， and functionalized side chains provides a rich foundation for generating next-generation therapeutics。 As research progresses， derivatives of this type may find utility not only in oncology but also in treating inflammatory diseases and infectious disorders.

In conclusion， 3-(4-bromophenyl)-9-(2-methoxyethyl)-5-methyl-5H、6H、7H、8H、9H-1、2、4triazolo[3、4-h]purine-6、8-dione (CAS No: 921553-34-6) represents a compelling candidate for further development as a pharmaceutical agent。 Its unique structural features， coupled with promising preclinical data， position it as a valuable asset in modern drug discovery。 Continued investigation into its mechanism of action and optimization through structural modifications will likely yield significant advancements in therapeutic intervention。